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Dcpg-An Dcpg-An
Brand Name: Vulcanchem
CAS No.: 114692-54-5
VCID: VC20845993
InChI: InChI=1S/C25H30N9O11P/c26-15-6-7-33(25(39)29-15)16-8-12(13(9-35)43-16)45-46(40,41)42-10-14-18(36)19(37)22(44-14)34-20-17(21(38)32-23(27)31-20)30-24(34)28-11-4-2-1-3-5-11/h1-7,12-14,16,18-19,22,35-37H,8-10H2,(H,28,30)(H,40,41)(H2,26,29,39)(H3,27,31,32,38)/t12-,13+,14+,16-,18+,19+,22+/m0/s1
SMILES: C1C(C(OC1N2C=CC(=NC2=O)N)CO)OP(=O)(O)OCC3C(C(C(O3)N4C5=C(C(=O)NC(=N5)N)N=C4NC6=CC=CC=C6)O)O
Molecular Formula: C25H30N9O11P
Molecular Weight: 663.5 g/mol

Dcpg-An

CAS No.: 114692-54-5

Cat. No.: VC20845993

Molecular Formula: C25H30N9O11P

Molecular Weight: 663.5 g/mol

* For research use only. Not for human or veterinary use.

Dcpg-An - 114692-54-5

Specification

CAS No. 114692-54-5
Molecular Formula C25H30N9O11P
Molecular Weight 663.5 g/mol
IUPAC Name [(2R,3S,4R,5R)-5-(2-amino-8-anilino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [(2R,3S,5S)-5-(4-amino-2-oxopyrimidin-1-yl)-2-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate
Standard InChI InChI=1S/C25H30N9O11P/c26-15-6-7-33(25(39)29-15)16-8-12(13(9-35)43-16)45-46(40,41)42-10-14-18(36)19(37)22(44-14)34-20-17(21(38)32-23(27)31-20)30-24(34)28-11-4-2-1-3-5-11/h1-7,12-14,16,18-19,22,35-37H,8-10H2,(H,28,30)(H,40,41)(H2,26,29,39)(H3,27,31,32,38)/t12-,13+,14+,16-,18+,19+,22+/m0/s1
Standard InChI Key OLXWDNDFNBPOHG-VXSGUQNHSA-N
Isomeric SMILES C1[C@@H]([C@H](O[C@@H]1N2C=CC(=NC2=O)N)CO)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C5=C(C(=O)N=C(N5)N)N=C4NC6=CC=CC=C6)O)O
SMILES C1C(C(OC1N2C=CC(=NC2=O)N)CO)OP(=O)(O)OCC3C(C(C(O3)N4C5=C(C(=O)NC(=N5)N)N=C4NC6=CC=CC=C6)O)O
Canonical SMILES C1C(C(OC1N2C=CC(=NC2=O)N)CO)OP(=O)(O)OCC3C(C(C(O3)N4C5=C(C(=O)N=C(N5)N)N=C4NC6=CC=CC=C6)O)O

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